Cas no 2137609-48-2 (1-[4-(Aminomethyl)-4-(trifluoromethyl)piperidin-1-yl]propan-1-one)

1-[4-(Aminomethyl)-4-(trifluoromethyl)piperidin-1-yl]propan-1-one is a specialized organic compound featuring a piperidine core substituted with both an aminomethyl and a trifluoromethyl group at the 4-position, further functionalized with a propan-1-one moiety. The presence of the trifluoromethyl group enhances its metabolic stability and lipophilicity, making it valuable in medicinal chemistry and pharmaceutical research. The aminomethyl group provides a reactive handle for further derivatization, enabling its use as a versatile intermediate in drug discovery. Its unique structural features contribute to potential applications in the development of bioactive molecules, particularly in targeting central nervous system (CNS) disorders or enzyme modulation. The compound’s well-defined reactivity profile supports its utility in synthetic organic chemistry.

1-[4-(Aminomethyl)-4-(trifluoromethyl)piperidin-1-yl]propan-1-one structure

2137609-48-2 structure

Product Name:1-[4-(Aminomethyl)-4-(trifluoromethyl)piperidin-1-yl]propan-1-one

CAS No:2137609-48-2

MF:C₁₀H₁₇F₃N₂O

MW:238.249993085861

CID:5298137

Update Time:2025-05-27

1-[4-(Aminomethyl)-4-(trifluoromethyl)piperidin-1-yl]propan-1-one Chemical and Physical Properties

Names and Identifiers

- 1-[4-(aminomethyl)-4-(trifluoromethyl)piperidin-1-yl]propan-1-one
- 1-Propanone, 1-[4-(aminomethyl)-4-(trifluoromethyl)-1-piperidinyl]-
- 1-[4-(Aminomethyl)-4-(trifluoromethyl)piperidin-1-yl]propan-1-one
- Inchi： 1S/C10H17F3N2O/c1-2-8(16)15-5-3-9(7-14,4-6-15)10(11,12)13/h2-7,14H2,1H3
- InChI Key： ZVYCPTYMIABLBT-UHFFFAOYSA-N
- SMILES： FC(C1(CN)CCN(C(CC)=O)CC1)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 257
XLogP3: 1
Topological Polar Surface Area: 46.3

1-[4-(Aminomethyl)-4-(trifluoromethyl)piperidin-1-yl]propan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-768162-0.05g	1-[4-(aminomethyl)-4-(trifluoromethyl)piperidin-1-yl]propan-1-one	2137609-48-2	95%	0.05g	$2602.0	2024-05-22
Enamine	EN300-768162-0.1g	1-[4-(aminomethyl)-4-(trifluoromethyl)piperidin-1-yl]propan-1-one	2137609-48-2	95%	0.1g	$2725.0	2024-05-22
Enamine	EN300-768162-0.25g	1-[4-(aminomethyl)-4-(trifluoromethyl)piperidin-1-yl]propan-1-one	2137609-48-2	95%	0.25g	$2849.0	2024-05-22
Enamine	EN300-768162-0.5g	1-[4-(aminomethyl)-4-(trifluoromethyl)piperidin-1-yl]propan-1-one	2137609-48-2	95%	0.5g	$2972.0	2024-05-22
Enamine	EN300-768162-1.0g	1-[4-(aminomethyl)-4-(trifluoromethyl)piperidin-1-yl]propan-1-one	2137609-48-2	95%	1.0g	$3097.0	2024-05-22
Enamine	EN300-768162-2.5g	1-[4-(aminomethyl)-4-(trifluoromethyl)piperidin-1-yl]propan-1-one	2137609-48-2	95%	2.5g	$6069.0	2024-05-22
Enamine	EN300-768162-5.0g	1-[4-(aminomethyl)-4-(trifluoromethyl)piperidin-1-yl]propan-1-one	2137609-48-2	95%	5.0g	$8979.0	2024-05-22
Enamine	EN300-768162-10.0g	1-[4-(aminomethyl)-4-(trifluoromethyl)piperidin-1-yl]propan-1-one	2137609-48-2	95%	10.0g	$13314.0	2024-05-22